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Compound of Interest

Compound Name: 3-Fluoro-L-tyrosine

Cat. No.: B556614

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the handling of 3-Fluoro-L-tyrosine, a non-proteinogenic L-alpha-
amino acid.[1] The following procedural steps and data will help ensure laboratory safety and
proper management from acquisition to disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Fluoro-L-tyrosine is classified as a hazardous substance. It is toxic if swallowed, causes
skin irritation, serious eye irritation, and may cause respiratory irritation.[2] Therefore, strict
adherence to PPE guidelines is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical goggles or safety

glasses with a face shield.[2]

To protect against dust
particles and splashes that can

cause serious eye irritation.[2]

Hand Protection

Protective gloves (e.g., nitrile).

To prevent skin contact which

can cause irritation.

Skin and Body Protection

Wear suitable protective

clothing, such as a lab coat.

To protect the skin from

exposure to the chemical.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator in case of
inadequate ventilation or when

dust formation is likely.

To prevent respiratory tract
irritation from inhaling the

powder.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized operational plan minimizes the risk of exposure and

contamination.

[EEN

. Engineering Controls:

¢ Always handle 3-Fluoro-L-tyrosine in a well-ventilated area.

o For procedures that may generate dust, such as weighing or transferring powder, use a

chemical fume hood.

o Ensure that an emergency eye wash fountain and safety shower are readily accessible in the

immediate vicinity of any potential exposure.

2. Weighing and Preparation:

» To minimize dust generation, avoid pouring the powder directly from the bottle. Use a spatula

to transfer small amounts.
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« If possible, weigh the powder inside a fume hood to control airborne particles. If a balance is
not available in a hood, tare a sealed container, add the powder in the hood, seal it, and then
weigh it outside the hood.

o When preparing solutions, work over disposable bench covers to easily manage any spills.
3. General Handling:

¢ Avoid contact with skin and eyes.

e Do not breathe in dust, fumes, or mists.

e Practice good industrial hygiene: do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the product.

Disposal Plan

Proper disposal of 3-Fluoro-L-tyrosine and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance. As a fluorinated organic compound, it is
classified as a halogenated organic waste.

Waste Segregation and Collection:

o Collect all waste containing 3-Fluoro-L-tyrosine in a designated, properly labeled
hazardous waste container.

o This waste must be segregated as "halogenated organic waste." Do not mix with non-
halogenated organic waste.

e The container should be kept tightly closed when not in use and stored in a cool, dry, well-
ventilated area.

Container Labeling:

e Label the waste container clearly with "Hazardous Waste" and the full chemical name, "3-
Fluoro-L-tyrosine." Do not use abbreviations.
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Disposal Procedure:

» Dispose of the contents and the container in accordance with all local, state, and federal
regulations. This typically involves incineration at a regulated hazardous waste facility.

» Contact your institution's Environmental Health and Safety (EHS) office for specific disposal
protocols.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 3-Fluoro-L-tyrosine
in a laboratory setting.
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Caption: Workflow for Safe Handling of 3-Fluoro-L-tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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